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Compound of Interest

Compound Name: HA-100

Cat. No.: B1672589 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring a safe laboratory environment and

maintaining regulatory compliance. This document provides detailed procedural guidance for

the safe disposal of HA-100 dihydrochloride, a protein kinase inhibitor.

HA-100 dihydrochloride is an inhibitor of several protein kinases, including PKA, PKC, and

PKG.[1][2] Due to its biological activity, it must be handled and disposed of as hazardous

chemical waste. Adherence to the following procedures is critical for minimizing risks and

environmental impact.

Chemical and Physical Properties
A summary of the key quantitative data for HA-100 dihydrochloride is presented in the table

below for easy reference.
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Property Value

Alternate Names
1-(5-Isoquinolinylsulfonyl)piperazine

dihydrochloride

CAS Number 210297-47-5

Molecular Formula C₁₃H₁₅N₃O₂S·2HCl[1][3]

Molecular Weight 350.26 g/mol [1][3]

Appearance Crystalline solid[1]

Purity ≥98%[3]

Storage Temperature -20°C[1]

Solubility DMSO: 20 mg/mL (57.1 mM)[2]

Disposal Protocol
The disposal of HA-100 dihydrochloride, including any contaminated materials, must be

managed through a certified hazardous waste program. Under no circumstances should this

chemical be disposed of down the drain or in the regular trash.

Step-by-Step Disposal Procedure:

Waste Identification and Segregation:

Treat all quantities of unused or waste HA-100 dihydrochloride as hazardous chemical

waste.

Segregate solid waste (e.g., contaminated personal protective equipment (PPE), weigh

boats, tubes) from liquid waste (e.g., unused solutions, contaminated solvents).

Waste Collection and Containment:

Solid Waste: Collect chemically contaminated solid waste, such as gloves, wipes, and

plasticware, in a designated, clearly labeled, and sealable hazardous waste container. A

heavy-duty plastic bag within a rigid, puncture-resistant container is recommended.
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Liquid Waste: Collect liquid waste containing HA-100 dihydrochloride in a dedicated, leak-

proof, and chemically compatible container. The original container can be used if it is in

good condition. Ensure the container is properly sealed to prevent spills and evaporation.

Sharps Waste: Any sharps, such as needles or razor blades, contaminated with HA-100
dihydrochloride must be disposed of in a designated sharps container that is then treated

as hazardous chemical waste.

Labeling of Waste Containers:

All waste containers must be clearly labeled with the words "Hazardous Waste."

The label must include the full chemical name: "HA-100 dihydrochloride" or "1-(5-

Isoquinolinylsulfonyl)piperazine dihydrochloride."

Indicate the approximate concentration and quantity of the waste.

Include the date when the waste was first added to the container.

Storage of Chemical Waste:

Store hazardous waste containers in a designated and secure area within the laboratory,

away from general laboratory traffic.

Ensure that the storage area is well-ventilated.

Store containers in secondary containment to prevent the spread of material in case of a

leak.[4][5]

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to schedule a

pickup for the hazardous waste.

Follow all institutional procedures for waste manifest and pickup.

Experimental Workflow for Disposal
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The following diagram illustrates the logical workflow for the proper disposal of HA-100
dihydrochloride.
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Caption: Workflow for the proper disposal of HA-100 dihydrochloride waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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